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Compound of Interest

Compound Name:
3-(3-

Methoxyphenyl)thiomorpholine

CAS No.: 914349-59-0

Cat. No.: B1418717

Get Quote

An In-Depth Technical Guide to 3-(3-Methoxyphenyl)thiomorpholine: Core Properties and

Applications

Introduction
3-(3-Methoxyphenyl)thiomorpholine is a heterocyclic compound featuring a central

thiomorpholine ring substituted at the 3-position with a 3-methoxyphenyl group. As a member

of the thiomorpholine class, a scaffold of significant interest in medicinal chemistry, this

molecule serves as a valuable building block for the synthesis of more complex, biologically

active compounds.[1][2] The unique combination of the flexible, saturated thiomorpholine ring

and the electronically distinct methoxy-substituted aromatic ring imparts specific

physicochemical properties that are crucial for its application in drug discovery and chemical

synthesis.

This guide provides a comprehensive overview of the core basic properties of 3-(3-
Methoxyphenyl)thiomorpholine, intended for researchers, scientists, and drug development

professionals. We will delve into its chemical and physical characteristics, plausible synthetic
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routes, spectroscopic signature, and the broader pharmacological context that makes the

thiomorpholine scaffold a privileged structure in modern pharmaceutical research.[1][3]

Physicochemical Properties
The fundamental properties of 3-(3-Methoxyphenyl)thiomorpholine are summarized below.

This data is essential for its proper handling, storage, and application in experimental settings.

Property Value Source

Molecular Formula C₁₁H₁₅NOS

Molecular Weight 209.31 g/mol

Appearance Solid

CAS Number 914349-59-0 [4]

SMILES String COc1cccc(c1)C2CSCCN2

InChI Key
LETNFDFQIZLGNU-

UHFFFAOYSA-N

Purity Typically offered at ≥95% [4]

Storage Class 11 (Combustible Solids)

WGK
WGK 3 (severe hazard to

water)

Synthesis and Workflow
While specific, peer-reviewed synthetic procedures for 3-(3-Methoxyphenyl)thiomorpholine
are not extensively detailed in public literature, a logical and representative synthesis can be

proposed based on established organic chemistry principles for constructing thiomorpholine

rings.[5] A common approach involves the cyclization of an appropriate amino-thiol precursor.

Representative Synthetic Protocol
A plausible route could involve the reaction of 2-amino-1-(3-methoxyphenyl)ethan-1-ol with a

suitable sulfur-containing cyclizing agent or a multi-step process involving protection, activation,
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and cyclization steps. An alternative, and often more direct, method is the intramolecular

cyclization of a precursor containing both the amine and a leaving group-activated thiol or vice-

versa.

The following diagram outlines a conceptual workflow for a potential synthesis, highlighting the

key transformations required.

Precursor Synthesis

Thiomorpholine Ring Formation

3-Methoxyacetophenone

Reductive Amination

1-(3-Methoxyphenyl)ethan-1-amine

Reaction with
2-Mercaptoethanol derivative

Open-chain Amino Thioether

Intramolecular Cyclization
(e.g., Mitsunobu or dehydration)

3-(3-Methoxyphenyl)thiomorpholine
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Conceptual workflow for the synthesis of 3-(3-Methoxyphenyl)thiomorpholine.

Causality in Experimental Choices:

Reductive Amination: This is a robust and widely used method for converting ketones to

amines, providing the core nitrogen atom of the heterocyclic ring.

Intramolecular Cyclization: This key step forms the thiomorpholine ring. The choice of

cyclization conditions (e.g., acid-catalyzed dehydration or Mitsunobu reaction) would depend

on the specific functional groups present in the open-chain intermediate to ensure high yield

and minimize side reactions.

Spectroscopic Characterization
Spectroscopic analysis is critical for confirming the identity and purity of 3-(3-
Methoxyphenyl)thiomorpholine.[6][7] The expected spectral data are outlined below, based

on the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR:

Aromatic Protons (approx. δ 6.7-7.3 ppm): The four protons on the methoxyphenyl ring

would appear as a complex multiplet pattern characteristic of a 1,3-disubstituted benzene

ring.

Thiomorpholine Protons (approx. δ 2.5-4.5 ppm): The protons on the thiomorpholine ring

(CH, CH₂, CH₂) would exhibit complex and overlapping multiplets due to their

diastereotopic nature and coupling with each other. The proton at the C3 position,

adjacent to the phenyl ring, would likely appear as a distinct multiplet.

Methoxy Protons (approx. δ 3.8 ppm): A sharp singlet integrating to three protons is

expected for the -OCH₃ group.[8]

Amine Proton (variable): The N-H proton would appear as a broad singlet, with its

chemical shift being highly dependent on solvent and concentration.
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¹³C-NMR:

Aromatic Carbons (approx. δ 110-160 ppm): Six distinct signals are expected. The carbon

attached to the oxygen of the methoxy group would be the most downfield (around 160

ppm), followed by the carbon attached to the thiomorpholine ring.[8]

Methoxy Carbon (approx. δ 55 ppm): A single peak for the -OCH₃ carbon.

Thiomorpholine Carbons (approx. δ 30-60 ppm): Three signals corresponding to the

carbons of the thiomorpholine ring.

Infrared (IR) Spectroscopy
~3300 cm⁻¹: N-H stretching vibration (secondary amine).

~3100-3000 cm⁻¹: Aromatic C-H stretching.

~2950-2850 cm⁻¹: Aliphatic C-H stretching from the thiomorpholine ring and methoxy group.

~1600 cm⁻¹ & ~1480 cm⁻¹: Aromatic C=C stretching vibrations.[8]

~1250 cm⁻¹: Aryl-O-CH₃ stretching (asymmetric).

~1040 cm⁻¹: Aryl-O-CH₃ stretching (symmetric).

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum would be expected to show a molecular ion (M⁺)

peak at m/z = 209, corresponding to the molecular weight of the compound.

Biological and Pharmacological Context
While 3-(3-methoxyphenyl)thiomorpholine is primarily a building block, the thiomorpholine

scaffold itself is a "privileged" structure in medicinal chemistry, meaning it is a recurring motif in

a wide range of biologically active compounds.[1][3][9] Its unique properties, including water

solubility, weak basicity, and low toxicity, make it an attractive component for enhancing the

pharmacokinetic profiles of drug candidates.[9]
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Derivatives of thiomorpholine have demonstrated a vast array of pharmacological activities,

including:

Anticancer[9]

Antitubercular[2]

Antioxidant[2]

Hypolipidemic[1][2]

Antimalarial[2]

Enzyme Inhibition: Including dipeptidyl peptidase IV (DPP-IV) inhibitors for type 2 diabetes

and tumor necrosis factor-α-converting enzyme (TACE) inhibitors for rheumatoid arthritis.[1]

The following diagram illustrates the diverse therapeutic areas where the thiomorpholine

scaffold has shown potential.

Thiomorpholine
Scaffold

Anticancer Agents Antitubercular Drugs
(e.g., Sutezolid)

Enzyme Inhibitors
(DPP-IV, TACE) Antioxidant Agents

Hypolipidemic Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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